4-(propan-2-yl)-2-(tributylstannyl)pyrimidine
Overview
Description
4-(propan-2-yl)-2-(tributylstannyl)pyrimidine is a chemical compound that belongs to the class of organotin compounds These compounds are characterized by the presence of tin atoms bonded to carbon atoms
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(propan-2-yl)-2-(tributylstannyl)pyrimidine typically involves the stannylation of a pyrimidine derivative. One common method is the reaction of 4-(propan-2-yl)pyrimidine with tributyltin chloride in the presence of a base such as sodium hydride or potassium tert-butoxide. The reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the tin compound.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and chromatography are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
4-(propan-2-yl)-2-(tributylstannyl)pyrimidine can undergo various types of chemical reactions, including:
Oxidation: The tin atom can be oxidized to form tin oxides.
Reduction: The compound can be reduced to form lower oxidation state tin compounds.
Substitution: The tributyltin group can be substituted with other functional groups.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or ozone can be used under mild conditions.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly used.
Substitution: Halogenating agents such as bromine or iodine can facilitate substitution reactions.
Major Products Formed
Oxidation: Tin oxides and pyrimidine derivatives.
Reduction: Lower oxidation state tin compounds and pyrimidine derivatives.
Substitution: Various substituted pyrimidine derivatives depending on the substituent introduced.
Scientific Research Applications
4-(propan-2-yl)-2-(tributylstannyl)pyrimidine has several applications in scientific research:
Organic Synthesis: Used as a reagent in the synthesis of complex organic molecules.
Medicinal Chemistry: Investigated for its potential as a precursor in the synthesis of pharmaceutical compounds.
Material Science: Studied for its properties as a component in the development of new materials.
Catalysis: Used as a catalyst in various chemical reactions due to its organotin structure.
Mechanism of Action
The mechanism of action of 4-(propan-2-yl)-2-(tributylstannyl)pyrimidine involves its interaction with molecular targets through its tin atom. The tin atom can form bonds with various substrates, facilitating chemical transformations. The pathways involved include:
Coordination Chemistry: The tin atom coordinates with other atoms or molecules, stabilizing reaction intermediates.
Electron Transfer: The compound can participate in electron transfer reactions, influencing the redox state of substrates.
Comparison with Similar Compounds
Similar Compounds
- 4-(propan-2-yl)-2-(trimethylstannyl)pyrimidine
- 4-(propan-2-yl)-2-(triethylstannyl)pyrimidine
- 4-(propan-2-yl)-2-(triphenylstannyl)pyrimidine
Uniqueness
4-(propan-2-yl)-2-(tributylstannyl)pyrimidine is unique due to its specific combination of the pyrimidine ring and the tributyltin group. This combination imparts distinct chemical properties, such as enhanced stability and reactivity, making it valuable for specific applications in organic synthesis and catalysis.
Properties
CAS No. |
1621222-59-0 |
|---|---|
Molecular Formula |
C19H36N2Sn |
Molecular Weight |
411.2 |
Purity |
95 |
Origin of Product |
United States |
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